7-Methoxy-6-nitro-2H-benzo[b][1,4]oxazin-3(4H)-one

• IUPAC Name: 7-methoxy-6-nitro-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C9H8N2O5/c1-15-8-3-7-5(2-6(8)11(13)14)10-9(12)4-16-7/h2-3H,4H2,1H3,(H,10,12)
• InChI Key: CXLKAEISRXXRII-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)OCC(=O)N2)[N+](=O)[O-]
• Molecular Formula: C9H8N2O5
• DSSTOX Substance ID: DTXSID601252585
• Molecular Weight: 224.17 g/mol
• CAS RN: 878160-15-7

Description

7-Methoxy-6-nitro-2H-benzo[b][1,4]oxazin-3(4H)-one is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is commonly referred to as MNB or MNBOX and is widely used in various research studies due to its ability to interact with biological systems.

Scientific Research Applications

Synthetic Chemistry Applications

• Synthesis of Heterocyclic Compounds : Oxazines, including compounds similar to "7-Methoxy-6-nitro-2H-benzo[b][1,4]oxazin-3(4H)-one", serve as intermediates in the synthesis of heterocyclic compounds. These substances are notable for their roles as electrophiles in various chemical reactions, which are crucial for constructing complex molecular architectures (Sainsbury, 1991).
• Corrosion Inhibition : Derivatives of quinoline, which share a similar structural motif with the target compound, have been shown to be effective as anticorrosive materials. These derivatives can form stable chelating complexes with metallic surfaces, offering protection against corrosion (Verma et al., 2020).

Environmental and Pharmacological Research

• Environmental Impact of Nitro-PAHs : Research into structurally related nitro-PAHs has highlighted their significant environmental impact. These compounds contribute to the total toxicity of polycyclic aromatic compounds in the environment and possess genotoxic and mutagenic potential, raising concerns about their presence in air and water (Clergé et al., 2019).
• Biological Activities : Compounds with structures similar to "7-Methoxy-6-nitro-2H-benzo[b][1,4]oxazin-3(4H)-one" exhibit a range of biological activities. For example, derivatives of benzoxazine have shown potential as antibacterial, antituberculous, and antimycotic agents, among others. This versatility underscores the potential of these compounds in developing new pharmaceuticals (Waisser & Kubicová, 1993).